![molecular formula C7H7NO3 B186382 Methyl 3-hydroxypicolinate CAS No. 62733-99-7](/img/structure/B186382.png)
Methyl 3-hydroxypicolinate
Overview
Description
Methyl 3-hydroxypicolinate, also known as MHP, is a heterocyclic compound with the molecular formula C7H7NO3 and a molecular weight of 153.14 . It is a solid at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is methyl 3-hydroxy-2-pyridinecarboxylate . The InChI code is 1S/C7H7NO3/c1-11-7(10)6-5(9)3-2-4-8-6/h2-4,9H,1H3 .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 153.14 . The compound’s InChI code is 1S/C7H7NO3/c1-11-7(10)6-5(9)3-2-4-8-6/h2-4,9H,1H3 .Scientific Research Applications
Ammonolysis and NMR Studies
Methyl 3-hydroxypicolinate, a derivative of 3-hydroxypicolinic acid, has been studied in the context of ammonolysis. Moore, Kirk, and Newmark (1979) explored the ammonolysis of 3-hydroxy-6-methylpicolinic acid, finding that the product was 3-hydroxypicolinamide, not 3-amino-6-methylpicolinic acid as previously reported. This correction was important for understanding the reactions and products involved in the ammonolysis of picolinic acids (Moore, Kirk, & Newmark, 1979).
Bio-Based Chemical Production
Tingirikari, Ahmed, and Yata (2016) discussed the production of 3-Hydroxy-propionate (3-HP), a bio-based platform chemical derived from the oxidation of 3-Hydroxypicolinic acid. 3-HP has applications in novel petrochemical-based polymer materials, surgical biocomposite materials, and drug release materials (Tingirikari, Ahmed, & Yata, 2016).
Spectroscopic Characterization in Metal Complexes
Furic et al. (2013) conducted vibrational spectroscopic and DFT calculation studies on cobalt(II) complexes with 3-hydroxypicolinic acid. This research provides insight into the interaction of this compound with metals, which is useful for understanding its behavior in various scientific applications (Furic et al., 2013).
Luminescent Materials
Soares-Santos et al. (2003) explored the use of 3-hydroxypicolinic acid in creating novel lanthanide luminescent materials. These materials have potential applications in various fields, including photoluminescence and material science (Soares-Santos et al., 2003).
Phosphorescent Property Optimization
Wang et al. (2017) investigated the effects of hydroxyl group modifications in ancillary ligands on the phosphorescent properties of Ir(III) complexes. This research contributes to the development of high-efficiency and stable blue-emitting phosphors (Wang et al., 2017).
Biochemical Pathway Elucidation
Yun et al. (2019) conducted a study on the in vitro reconstitution of the biosynthetic pathway of 3-hydroxypicolinic acid. This research is significant for understanding the enzymatic mechanisms underlying the biosynthesis of important pyridine-based building blocks (Yun et al., 2019).
Safety and Hazards
Methyl 3-hydroxypicolinate has several safety warnings associated with it. It has been classified with the signal word “Warning” and has hazard statements H302, H315, H319, H332, and H335 . These statements indicate that the compound may be harmful if swallowed, may cause skin and eye irritation, and may be harmful if inhaled .
Properties
IUPAC Name |
methyl 3-hydroxypyridine-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO3/c1-11-7(10)6-5(9)3-2-4-8-6/h2-4,9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHKKUZDJUGIOBC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC=N1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90356068 | |
Record name | methyl 3-hydroxypicolinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90356068 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
62733-99-7 | |
Record name | methyl 3-hydroxypicolinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90356068 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 3-Hydroxy-2-pyridinecarboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What role does methyl 3-hydroxypicolinate play in the synthesis of 5-azaflavones?
A1: this compound serves as a crucial starting material in the synthesis of 5-azaflavones []. The process involves a Claisen condensation reaction where this compound reacts with various aromatic or heterocyclic methyl ketones in the presence of sodium hydride (NaH) as a base. This reaction forms the corresponding β-diketone intermediates. These intermediates then undergo cyclization in boiling formic acid (HCOOH) to yield the desired 5-azaflavone derivatives [].
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